8-Amino-2'-nordeoxyguanosine

• CAS No.: 98695-80-8
• Molecular Formula: C9H14N6O4
• Molecular Weight: 270.25 g/mol
• IUPAC Name: 2,8-diamino-9-(1,3-dihydroxypropan-2-yloxymethyl)-1H-purin-6-one
• InChI: InChI=1S/C9H14N6O4/c10-8-13-6-5(7(18)14-8)12-9(11)15(6)3-19-4(1-16)2-17/h4,16-17H,1-3H2,(H2,11,12)(H3,10,13,14,18)
• InChI Key: SYAUXCCCMBAREC-UHFFFAOYSA-N
• Canonical SMILES: C(C(CO)OCN1C2=C(C(=O)NC(=N2)N)N=C1N)O

Description

8-Amino-2'-nordeoxyguanosine (PD 116124) is a synthetic nucleoside analog distinguished by its structural modification at the C8 position of the guanine base and the absence of a hydroxyl group in the ribose moiety ("nordeoxy" designation). It acts as a competitive, reversible inhibitor of human purine nucleoside phosphorylase (PNP) with an inhibition constant (Ki) of 0.41 µM . This compound exhibits selective cytotoxicity in T-cell lymphoblast lines (e.g., MOLT-4, CEM) when combined with non-inhibitory concentrations of 2'-deoxyguanosine (dGuo), leading to intracellular accumulation of deoxyguanosine triphosphate (dGTP) and subsequent disruption of nucleotide metabolism . Its pharmacological profile includes oral bioavailability in rodent models, with dose-dependent elevation of plasma inosine and guanosine .

Comparison with Similar Compounds

8-Amino-2’-deoxyguanosine (n8dG)

• Structure: Retains the 2'-deoxyribose moiety but introduces an amino group at the C8 position of guanine.
• Synthesis: Prepared via bromination of 2'-deoxyguanosine (dG), displacement with hydrazine, and reduction with Raney Nickel .
• Biological Activity: Nucleic Acid Interactions: Stabilizes parallel and antiparallel triplex DNA structures due to enhanced Hoogsteen base pairing via an additional hydrogen bond from the C8-amino group . G-Quadruplex Destabilization: Incorporation into G-quadruplex (GQ) structures (e.g., thrombin-binding aptamer) reduces stability by 1.2–1.9 kcal/mol in ΔΔG° values, independent of central cations (Na⁺/K⁺) .
• Applications : Used in studying triplex DNA dynamics and as a fluorescent probe in hybridization assays .

8-Oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG)

• Structure : Features an oxygen atom at the C8 position, forming a ketone group.
• Biological Role: Oxidative Damage Marker: A biomarker of oxidative stress linked to mutagenesis (e.g., G→T transversions) and carcinogenesis . Reactivity: Undergoes further oxidation to hydantoin derivatives under nitrosative stress, with sequence-dependent susceptibility .
• Applications : Widely used in toxicology to assess DNA damage from reactive oxygen species (ROS) .

8-Bromo-2'-deoxyguanosine (8-Br-dG)

• Structure : Substitutes a bromine atom at the C8 position.
• Synthesis: Key intermediate in nucleophilic aromatic substitution reactions (e.g., with amines or hydrazines) to generate 8-arylaminoguanosine derivatives .
• Applications : Precursor for synthesizing fluorescent nucleoside analogs and site-specific DNA adducts .

8-Allyloxy-N2-(dimethylaminomethylidene)-2’-deoxyguanosine

• Structure: Modified with an allyloxy group at C8 and a dimethylaminomethylidene group at N2.
• Applications : Used as a research tool to study DNA damage and differentiation in erythroleukemia cells .

Comparative Analysis Table

Property	8-Amino-2'-nordeoxyguanosine (PD 116124)	8-Amino-2’-deoxyguanosine (n8dG)	8-OxodG	8-Br-dG
Structural Modification	C8-amino, nordeoxyribose	C8-amino, 2'-deoxyribose	C8-ketone	C8-bromo
Key Biological Role	PNP inhibition, T-cell cytotoxicity	Triplex stabilization, GQ destabilization	Oxidative damage marker	Synthetic intermediate
Mechanism	dGTP accumulation via PNP blockade	Enhanced Hoogsteen base pairing	ROS-induced mutagenesis	Nucleophilic substitution
Applications	Immunosuppressive therapy research	Nucleic acid structure studies	Toxicology, cancer research	Fluorescent probe synthesis
Key References

Research Implications and Distinctions

• PD 116124 vs. n8dG: While both feature C8-amino groups, PD 116124’s "nordeoxy" structure confers unique pharmacokinetic properties (e.g., oral activity) and selective T-cell toxicity, unlike n8dG’s focus on nucleic acid structural modulation .
• 8-OxodG vs. PD 116124 : 8-OxodG serves as a passive biomarker, whereas PD 116124 actively disrupts nucleotide metabolism via enzyme inhibition .
• Synthetic Utility : 8-Br-dG and 8-Allyloxy derivatives highlight the versatility of C8 modifications for chemical biology, contrasting with PD 116124’s therapeutic targeting .